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Compound of Interest

Compound Name: 2-Methyl-1,3,5-hexatriene

Cat. No.: B091468 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Methyl-1,3,5-hexatriene

This guide provides comprehensive safety and handling information for 2-Methyl-1,3,5-
hexatriene, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical property databases.

Chemical Identification and Properties
2-Methyl-1,3,5-hexatriene is a conjugated polyene.[1] Its chemical structure and properties

are summarized below.

Table 1: Physical and Chemical Properties of 2-Methyl-1,3,5-hexatriene
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Property Value Source

Molecular Formula C₇H₁₀ [2][3]

Molecular Weight 94.15 g/mol [3]

CAS Number 41233-72-1 ((E)-isomer) [2][4]

Appearance Data not available

Density 0.737 g/cm³ [2][5]

Boiling Point 107.8 °C at 760 mmHg [2][5]

Flash Point 2.1 °C [2][5]

Vapor Pressure 31.2 mmHg at 25 °C [2]

Octanol/Water Partition

Coefficient (XLogP3)
3.1 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
0 [2]

Rotatable Bond Count 2 [2]

Hazard Identification and Classification
While a specific, comprehensive GHS classification for 2-Methyl-1,3,5-hexatriene is not

readily available, data for the closely related parent compound, 1,3,5-hexatriene, indicates

significant hazards.[6][7] Researchers should handle the methylated derivative with at least the

same level of caution.

Table 2: GHS Hazard Classification for 1,3,5-Hexatriene (CAS 2235-12-3)
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour[6]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[6]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[6]

Eye Irritation 2
H319: Causes serious eye

irritation[6]

Signal Word: Danger[6]

Pictograms:

Flame

Health Hazard

Exclamation Mark

Toxicological Information
Detailed toxicological studies for 2-Methyl-1,3,5-hexatriene are not available in the provided

search results. However, acute toxicity data for the parent compound, 1,3,5-hexatriene,

highlights its potential health risks.

Table 3: Acute Toxicity Data for 1,3,5-Hexatriene
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Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50 Oral Rat 210 mg/kg

Details not

reported

other than

lethal dose

value

[8]

LD50 Skin Rabbit 6730 mg/kg

Details not

reported

other than

lethal dose

value

[8]

LCLo Inhalation Rat
100,000

ppm/15M

Details not

reported

other than

lethal dose

value

[8]

Standard

Draize test
Eye Rabbit -

Data not

specified

beyond test

type

[8]

Due to the structural similarities, 2-Methyl-1,3,5-hexatriene should be considered harmful if

swallowed and may be an aspiration hazard.

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not publicly available in the

search results. The references point to compilations like the "Industrial Hygiene Foundation of

America, Chemical and Toxicological Series, Bulletin," which are not standard, peer-reviewed

publications with full methodologies.[8]

Generally, these toxicity tests follow standardized guidelines (e.g., OECD Test Guidelines):
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LD50 (Lethal Dose, 50%) Test: This protocol involves administering varying doses of the

substance to a group of test animals (e.g., rats) via a specific route (oral, dermal). The dose

that causes mortality in 50% of the test population is determined.

Draize Test: This involves applying the test substance to the eye or skin of a conscious

animal (typically a rabbit) and observing for signs of irritation over a period of time.

Signaling Pathways
No information regarding specific signaling pathways affected by 2-Methyl-1,3,5-hexatriene
was found in the provided search results. Polyenes as a class are known for their ability to

interact with cell membranes, particularly by binding to sterols like ergosterol in fungal cells,

which can lead to pore formation and cell death.[9] However, specific toxicological pathways in

human cells for this compound are not documented in the available resources.

Safety and Handling Procedures
Based on the hazards associated with the analogous compound 1,3,5-hexatriene, the following

handling and emergency procedures are recommended.

Personal Protective Equipment (PPE) and Engineering
Controls
A standard workflow for ensuring laboratory safety involves a hierarchy of controls.
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Engineering & Administrative Controls

Personal Protective Equipment (PPE)

Work in a well-ventilated area.
Use a chemical fume hood.

Avoid dust and aerosol formation.
Keep away from ignition sources.

Ground and bond containers.

Wear chemical impermeable gloves.

Use safety glasses with side-shields or goggles.

Wear suitable protective clothing.

Route of Exposure Immediate Action

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move victim to fresh air.
Give oxygen if breathing is difficult.

Take off contaminated clothing.
Rinse skin with plenty of water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Rinse mouth with water.
DO NOT induce vomiting.

Seek Immediate
Medical Attention

Continue rinsing

Aspiration Hazard!
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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